2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol

Specification

• Molecular Formula: C10H12BrFO2
• Molecular Weight: 263.10 g/mol
• IUPAC Name: 2-[(2-bromo-5-fluorophenyl)methyl]propane-1,3-diol
• Standard InChI: InChI=1S/C10H12BrFO2/c11-10-2-1-9(12)4-8(10)3-7(5-13)6-14/h1-2,4,7,13-14H,3,5-6H2
• Standard InChI Key: YBQBMKQKGCLJPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CC(CO)CO)Br

Introduction

2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol is a complex organic compound characterized by its unique molecular structure, which includes a bromo and fluoro substituent on a phenyl ring attached to a propane-1,3-diol backbone. This compound is classified as an organic halide due to the presence of bromine and fluorine substituents. Its molecular formula is C10H12BrFO2, and it has a molecular weight of approximately 263.10 g/mol.

Synthesis and Preparation

The synthesis of 2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol typically involves several key steps, including the reaction of appropriate starting materials under controlled conditions such as temperature and solvent selection. The process is optimized for yield and purity, often employing techniques such as reaction monitoring to minimize by-products.

Chemical Reactivity and Applications

2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol can undergo various chemical reactions, including oxidation and substitution reactions. The conditions for these reactions must be carefully controlled to ensure selectivity and high yields. For example, oxidation reactions may require specific oxidizing agents to avoid overoxidation or degradation of sensitive functional groups.

Reaction Type	Description
Oxidation	Requires specific oxidizing agents to avoid overoxidation.
Substitution	Can involve replacement of bromine or fluorine with other functional groups.

Safety and Handling

Handling 2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol requires caution due to its potential to cause skin and eye irritation. It is classified under GHS as causing skin irritation (Category 2) and serious eye irritation (Category 2A), with potential respiratory irritation. Storage should be in a well-ventilated area, away from incompatible substances, and disposal should follow approved waste management protocols.

Hazard	Description
Skin Irritation	Causes skin irritation (Category 2).
Eye Irritation	Causes serious eye irritation (Category 2A).
Respiratory Irritation	May cause respiratory irritation.

Potential Applications

2-(2-Bromo-5-fluorobenzyl)propane-1,3-diol has potential applications in various fields, including organic synthesis and medicinal chemistry. Its unique structure makes it a candidate for further research into its biological effects and potential uses in pharmaceutical development.